Cas no 194609-62-6 (3,4',5,7,8-Pentahydroxyflavone; 3-O-α-L-Rhamnopyranoside, 8-O-β-D-glucopyranoside)
194609-62-6 structure
Product Name:3,4',5,7,8-Pentahydroxyflavone; 3-O-α-L-Rhamnopyranoside, 8-O-β-D-glucopyranoside
CAS No:194609-62-6
MF:C27H30O16
MW:610.517509937286
CID:6717399
Update Time:2024-03-03
3,4',5,7,8-Pentahydroxyflavone; 3-O-α-L-Rhamnopyranoside, 8-O-β-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
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- 3-[(6-Deoxy-alpha-L-mannopyranosyl)oxy]-8-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- 3,4',5,7,8-Pentahydroxyflavone; 3-O-α-L-Rhamnopyranoside, 8-O-β-D-glucopyranoside
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- Inchi: 1S/C27H30O16/c1-8-15(32)18(35)20(37)26(39-8)43-25-17(34)14-11(30)6-12(31)23(24(14)41-22(25)9-2-4-10(29)5-3-9)42-27-21(38)19(36)16(33)13(7-28)40-27/h2-6,8,13,15-16,18-21,26-33,35-38H,7H2,1H3
- InChI Key: ZBCIMVCVGORQFA-UHFFFAOYSA-N
- SMILES: CC1C(O)C(O)C(O)C(OC2C(=O)C3C(=C(C(=CC=3O)O)OC3C(O)C(O)C(O)C(CO)O3)OC=2C2C=CC(O)=CC=2)O1
Computed Properties
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 43
- XLogP3: -1.201
3,4',5,7,8-Pentahydroxyflavone; 3-O-α-L-Rhamnopyranoside, 8-O-β-D-glucopyranoside Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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